Cas no 2171376-86-4 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171376-86-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5998629
• PubChem ID: 165513268
• Update Time: 2025-05-30

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid
• 2171376-86-4
• EN300-1531793
• EN300-1531165
• (1rs,3rs)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclobutane-1-carboxylic acid
• EN300-1531635
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-15(2)23(24(29)27-17-12-16(13-17)25(30)31)28-26(32)33-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22-23H,3,12-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t15?,16?,17?,23-/m0/s1
• InChI Key： QJBCBZBHORNGBS-WHZSGRLBSA-N
• SMILES： OC(C1CC(C1)NC([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid

Research Brief on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid (CAS: 2171376-86-4)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid (CAS: 2171376-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutane core and Fmoc-protected amino acid moiety, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide chemistry due to its stability under basic conditions and ease of removal. The cyclobutane ring in the structure introduces conformational constraints, which can enhance the binding affinity and selectivity of resulting peptides. Recent publications highlight its utility in synthesizing cyclic peptides with improved pharmacokinetic properties, particularly for targeting protein-protein interactions (PPIs) implicated in cancer and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid to develop a series of cyclobutane-containing peptidomimetics. These compounds demonstrated potent inhibitory activity against the protease enzyme thrombin, with IC50 values in the nanomolar range. The study emphasized the compound's role in optimizing the spatial orientation of pharmacophores, leading to enhanced binding interactions with the enzyme's active site.

Another notable application of this compound is in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint on bioRxiv detailed its incorporation into a heterobifunctional molecule designed to degrade the oncogenic protein BRD4. The cyclobutane linker was found to improve the molecule's cell permeability and proteolytic stability, addressing common challenges in PROTAC design. This research underscores the versatility of 2171376-86-4 as a structural motif in emerging therapeutic modalities.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of this compound. A 2023 patent (WO2023184567) disclosed an improved synthetic route using enantioselective [2+2] cycloaddition to construct the cyclobutane ring with high stereocontrol. The reported method achieved an overall yield of 68% with >99% ee, representing a significant improvement over previous approaches. This development is particularly relevant for scaling up production to meet the growing demand in pharmaceutical applications.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid (2171376-86-4) continues to be a valuable tool in medicinal chemistry, with expanding applications in peptide therapeutics, enzyme inhibitors, and targeted protein degradation. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and drug-like properties. Future research directions may explore its potential in covalent inhibitor design and as a scaffold for macrocyclic compounds.